Cas no 1093261-34-7 (Tert-butyl 6-amino-1H-benzo[d]imidazole-2-carboxylate)

• Product Name: Tert-butyl 6-amino-1H-benzo[d]imidazole-2-carboxylate
• CAS No: 1093261-34-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 2117544
• Update Time: 2023-08-04

Tert-butyl 6-amino-1H-benzo[d]imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-amino-1H-benzo[d]imidazole-2-carboxylate
• LFCAFPYYNMNBDK-UHFFFAOYSA-N
• 1,1-dimethylethyl 5-amino-1H-benzimidazole-2-carboxylate
• Tert-butyl 6-amino-1H-benzo[d]imidazole-2-carboxylate

• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)10-14-8-5-4-7(13)6-9(8)15-10/h4-6H,13H2,1-3H3,(H,14,15)
• InChI Key： LFCAFPYYNMNBDK-UHFFFAOYSA-N
• SMILES： O(C(C1=NC2C=CC(=CC=2N1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Topological Polar Surface Area: 81